2-[(Octan-2-yl)amino]propan-1-ol

• Molecular Formula: C11H25NO
• Molecular Weight: 187.32 g/mol
• IUPAC Name: 2-(octan-2-ylamino)propan-1-ol
• InChI: InChI=1S/C11H25NO/c1-4-5-6-7-8-10(2)12-11(3)9-13/h10-13H,4-9H2,1-3H3
• InChI Key: IREMMQPHQTWEDH-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCC(C)NC(C)CO

Description

2-[(Octan-2-yl)amino]propan-1-ol is a secondary amine derivative with a branched alkyl chain (octan-2-yl) and a hydroxyl-bearing propane backbone. Its structure features a polar propanolamine group linked to a hydrophobic octyl chain, making it amphiphilic. Its activity hinges on conformational flexibility and interactions with hydrophobic pockets in target proteins .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-[(Octan-2-yl)amino]propan-1-ol typically involves the reaction of octan-2-amine with propylene oxide. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The general reaction scheme is as follows: [ \text{Octan-2-amine} + \text{Propylene oxide} \rightarrow \text{2-[(Octan-2-yl)amino]propan-1-ol} ]

Industrial Production Methods: In an industrial setting, the production of 2-[(Octan-2-yl)amino]propan-1-ol may involve the use of catalysts to enhance the reaction rate and yield. The process is optimized to ensure high purity and efficiency, often involving multiple purification steps such as distillation and crystallization.

Types of Reactions:

Oxidation: 2-[(Octan-2-yl)amino]propan-1-ol can undergo oxidation reactions, typically resulting in the formation of corresponding ketones or aldehydes.

Reduction: The compound can be reduced to form secondary amines or alcohols, depending on the specific reaction conditions.

Substitution: It can participate in substitution reactions where the hydroxyl group is replaced by other functional groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Reagents like thionyl chloride (SOCl2) or phosphorus tribromide (PBr3) can facilitate substitution reactions.

Major Products:

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of secondary amines or alcohols.

Substitution: Formation of alkyl halides or other substituted derivatives.

Scientific Research Applications

2-[(Octan-2-yl)amino]propan-1-ol has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a building block for drug development.

Industry: It is utilized in the production of surfactants, emulsifiers, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-[(Octan-2-yl)amino]propan-1-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can modulate the activity of these targets, leading to various biological effects. The exact pathways and molecular interactions depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound belongs to a broader class of amino alcohol derivatives with structural analogs that vary in alkyl/aryl substituents and backbone configurations. Below is a detailed comparison with key analogs, emphasizing structural, conformational, and functional distinctions.

Structural and Functional Analog: 3-[[4-[2-[(3-Chlorophenyl)amino]pyrimidin-4-yl]pyridin-2-yl]amino]propan-1-ol (CGP60474)

• Structural Differences :
  • Backbone : Both share a propan-1-olamine core.
  • Substituents :
• 2-[(Octan-2-yl)amino]propan-1-ol has a branched octan-2-yl group.

• CGP60474 incorporates a pyrimidine-pyridine heterocyclic system with a 3-chlorophenyl substituent.

  • Polarity : CGP60474 is more polar due to aromatic rings and a chlorine atom.
• Biological Activity: Property 2-[(Octan-2-yl)amino]propan-1-ol CGP60474 Target Bcr-Abl (allosteric inhibition) CDK2 (ATP-competitive) Conformation Requires "trans" conformation Binds in "cis" conformation Cytotoxicity (EC₅₀) Not reported ~0.1–1 μM (CDK2) Mechanistic Insight: The octan-2-yl group in 2-[(Octan-2-yl)amino]propan-1-ol enables hydrophobic interactions with Bcr-Abl’s allosteric pocket, favoring a trans conformation for activity. In contrast, CGP60474’s planar heterocyclic system adopts a cis conformation to bind CDK2’s ATP-binding site .

General Trends in Amino Alcohol Kinase Inhibitors

Alkyl vs. Aryl Substituents :

• Alkyl chains (e.g., octan-2-yl) enhance membrane permeability and allosteric modulation.
• Aryl groups (e.g., 3-chlorophenyl in CGP60474) improve ATP-site binding but reduce selectivity due to conserved kinase hinge regions.

Backbone Flexibility: Propan-1-olamine derivatives with shorter backbones (e.g., ethanolamine analogs) show reduced activity due to restricted conformational adaptability.

Biological Specificity: Scaffold geometry (e.g., 4,6-pyrimidine vs. 2,4-pyrimidine) dictates target selectivity. For example, 4,6-pyrimidine-based compounds like 2-[(Octan-2-yl)amino]propan-1-ol are linked to Bcr-Abl inhibition, while 2,4-pyrimidine analogs target CDKs .

Research Findings and Data Gaps

• Key Studies :
  • A 2010 study highlighted the role of the 4,6-pyrimidine scaffold in enabling trans-conformational binding to Bcr-Abl, distinguishing it from ATP-competitive inhibitors like CGP60474 .
• Unresolved Questions: Exact EC₅₀ values for 2-[(Octan-2-yl)amino]propan-1-ol’s cytotoxicity remain unreported. Limited data on pharmacokinetics (e.g., bioavailability, metabolic stability).

Biological Activity

Structural Analysis and Potential Biological Activity

2-[(Octan-2-yl)amino]propan-1-ol is an organic compound featuring an amino group linked to an octyl chain and a hydroxyl group. This structure suggests potential biological activities similar to other amino alcohols.

Receptor Interactions

The compound may interact with certain biological receptors due to its structural features:

• Amino group: Potential for hydrogen bonding and ionic interactions
• Hydroxyl group: Capable of forming hydrogen bonds
• Hydrophobic octyl chain: May facilitate membrane penetration

These characteristics suggest possible interactions with membrane-bound receptors, such as G protein-coupled receptors (GPCRs).

Potential Pharmacological Effects

Based on structural similarities to other amino alcohols, 2-[(Octan-2-yl)amino]propan-1-ol may exhibit the following biological activities:

• Adrenergic Modulation : The compound might interact with adrenergic receptors, particularly β2-adrenergic receptors, potentially influencing smooth muscle relaxation and metabolic regulation.
• Enzyme Inhibition : It may act as an inhibitor for certain enzymes, similar to other amino alcohols. For instance, some structurally related compounds have shown inhibitory effects on phospholipase A2 .
• Membrane Interactions : The hydrophobic octyl chain could facilitate interactions with cell membranes, potentially affecting membrane fluidity or transport processes.

Comparative Analysis

To better understand the potential biological activity of 2-[(Octan-2-yl)amino]propan-1-ol, we can compare it to structurally similar compounds:

Compound	Structural Similarity	Known Biological Activity
1-[(Octan-2-yl)amino]propan-2-ol	Very high (positional isomer)	Potential interactions with β2-adrenergic receptors
Benfluorex	Moderate (amino alcohol with aromatic substituent)	Anorectic and hypolipidemic effects
Bepridil	Low (more complex structure, but contains amino group)	Calcium channel blocker

Future Research Directions

To fully elucidate the biological activity of 2-[(Octan-2-yl)amino]propan-1-ol, the following studies are recommended:

• Receptor binding assays to determine affinity for adrenergic and other relevant receptors
• In vitro enzyme inhibition studies, particularly focusing on phospholipases and other lipid-metabolizing enzymes
• Cell-based assays to assess effects on membrane properties and cellular signaling pathways
• In vivo studies in animal models to evaluate potential therapeutic effects and toxicity profile